molecular formula C6H6Cl2S2 B13278617 1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiol

1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiol

Cat. No.: B13278617
M. Wt: 213.1 g/mol
InChI Key: RSSPAFQDQRPRCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiol is a sulfur-containing organic compound characterized by a dichlorinated thiophene ring substituted with an ethanethiol group at the 3-position. Its molecular formula is C₆H₅Cl₂S₂, with a molecular weight of 212.08 g/mol. The thiophene ring, a five-membered heterocycle containing sulfur, is substituted with two chlorine atoms at the 2- and 5-positions, imparting significant electron-withdrawing effects.

Properties

Molecular Formula

C6H6Cl2S2

Molecular Weight

213.1 g/mol

IUPAC Name

1-(2,5-dichlorothiophen-3-yl)ethanethiol

InChI

InChI=1S/C6H6Cl2S2/c1-3(9)4-2-5(7)10-6(4)8/h2-3,9H,1H3

InChI Key

RSSPAFQDQRPRCD-UHFFFAOYSA-N

Canonical SMILES

CC(C1=C(SC(=C1)Cl)Cl)S

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiol can be synthesized through several methods. One common approach involves the reaction of 2,5-dichlorothiophene with ethane-1-thiol under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of 1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiol may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of advanced catalytic systems and continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiol undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like amines for substitution reactions. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and inert atmospheres .

Major Products Formed

The major products formed from these reactions include disulfides, sulfonic acids, and various substituted thiophenes, depending on the specific reagents and conditions used .

Scientific Research Applications

Mechanism of Action

The mechanism by which 1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiol exerts its effects involves interactions with various molecular targets. The thiol group can form covalent bonds with proteins and enzymes, potentially altering their function. Additionally, the compound’s ability to undergo redox reactions allows it to participate in oxidative stress pathways and modulate cellular processes .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Compounds

Compound Name Molecular Formula Molecular Weight Functional Groups Key Properties References
1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiol C₆H₅Cl₂S₂ 212.08 g/mol Thiol, Dichlorothiophene High acidity (pKa ~7–8*), lipophilic due to Cl substituents, moderate solubility in polar aprotic solvents (e.g., DMSO)
3-Acetyl-2,5-dichlorothiophene C₆H₄Cl₂OS 195.07 g/mol Ketone, Dichlorothiophene Electron-deficient ring; UV absorption at ~270 nm due to π→π* transitions
1-(4-Chlorophenyl)ethane-1-thiol C₈H₉ClS 172.67 g/mol Thiol, Chlorophenyl Moderate acidity (pKa ~8–9*); enhanced stability from aromatic conjugation
Ethanethiol C₂H₆S 62.13 g/mol Thiol Volatile (b.p. 35°C), pKa ~10.6; strong odor

*Theoretical estimates based on substituent electronic effects.

Electronic and Reactivity Profiles

Dichlorothiophene vs. Chlorophenyl Systems

  • Electron-Withdrawing Effects : The dichlorothiophene ring in the target compound exhibits stronger electron withdrawal than the chlorophenyl group in 1-(4-Chlorophenyl)ethane-1-thiol . This increases the acidity of the thiol group (lower pKa) and reduces nucleophilicity compared to aliphatic thiols like ethanethiol .
  • Aromatic Stabilization : The thiophene ring’s conjugated system enhances stability but reduces reactivity toward electrophilic substitution compared to benzene derivatives .

Functional Group Impact

  • Thiol vs. Ketone : Unlike 3-Acetyl-2,5-dichlorothiophene (ketone derivative), the target compound’s thiol group enables participation in redox reactions (e.g., disulfide formation) and metal-ligand interactions .
  • Solvent Interactions : The thiol group forms hydrogen bonds with polar solvents, as observed in related dichlorothiophene derivatives, leading to solvent-dependent spectroscopic shifts .

Spectroscopic and Physical Properties

  • UV-Vis Absorption : The dichlorothiophene moiety in the target compound likely absorbs at shorter wavelengths (~250–300 nm) compared to chlorophenyl analogs due to reduced conjugation .
  • Volatility : The target compound is less volatile than ethanethiol due to higher molecular weight and stronger intermolecular forces (e.g., dipole-dipole interactions) .

Notes

  • Further studies are needed to quantify spectroscopic properties and reactivity under varying conditions.

Biological Activity

1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiol is a compound that has garnered attention for its potential biological activities, particularly in antimicrobial and anticancer domains. This article synthesizes available research findings to elucidate the biological activity of this compound, focusing on its synthesis, mechanisms of action, and efficacy.

Synthesis and Characterization

The synthesis of 1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiol typically involves the reaction of 2,5-dichlorothiophene with ethanethiol under controlled conditions. Characterization techniques such as NMR and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.

Antimicrobial Activity

Research indicates that derivatives of thiophenes exhibit significant antimicrobial properties. A study on related compounds demonstrated that various derivatives showed activity against a range of pathogens, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were reported between 31.25 to 62.5 μg/mL for certain derivatives, suggesting that modifications on the thiophene ring can enhance biological activity .

Table 1: Antimicrobial Activity of Thiophene Derivatives

Compound NameMIC (μg/mL)Target Pathogen
1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiol31.25 - 62.5Staphylococcus aureus
Other Thiophene Derivative A62.5Escherichia coli
Other Thiophene Derivative B125Pseudomonas aeruginosa

Anticancer Activity

The anticancer potential of thiophene derivatives has also been explored. Compounds similar to 1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiol were tested against various cancer cell lines. Notably, studies have shown that certain derivatives can induce apoptosis in cancer cells, affecting cell cycle progression and promoting morphological changes indicative of cell death .

Table 2: Anticancer Activity Against Selected Cell Lines

Compound NameCell LineIC50 (μM)
1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiolMDA-MB-231 (Breast Cancer)22.3
Other Compound AIGR39 (Melanoma)9.7
Other Compound BPanc-1 (Pancreatic Carcinoma)26.2

The mechanism by which these compounds exert their biological effects often involves interaction with cellular targets that regulate apoptosis and cell proliferation. For instance, studies have indicated that thiophene derivatives can modulate the expression of apoptosis-related proteins and disrupt mitochondrial membrane potential, leading to increased apoptosis in cancer cells .

Case Studies

A notable case study involved the synthesis and evaluation of a series of thiophene-based compounds where one derivative demonstrated superior activity against breast cancer cells compared to standard chemotherapeutics like 5-fluorouracil. The study highlighted the potential for these compounds to serve as lead candidates for further drug development .

Q & A

Q. What synthetic routes are available for 1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiol, and how can their efficiencies be compared?

Methodological Answer: Synthesis typically involves thiolation of a halogenated precursor, such as 2-(2,5-dichlorothiophen-3-yl)ethan-1-ol (see related structures in ), via nucleophilic substitution using thiourea or H₂S. Alternative routes include thiol-ene click chemistry or protection-deprotection strategies for sensitive functional groups. Efficiency can be assessed by comparing yields, reaction times, and purity (via GC-MS or HPLC). For example, GC-MS with flame ionization detection is recommended for quantifying thiol intermediates, as demonstrated in durian odorant studies .

Q. How can the purity and stability of this compound be validated in laboratory settings?

Methodological Answer: Purity assessment requires orthogonal methods:

  • GC-MS : Detects volatile impurities and degradation products (e.g., disulfide formation from thiol oxidation) .
  • ¹H/¹³C NMR : Confirms structural integrity; thiol protons (δ ~1.5–2.5 ppm) and aromatic chlorine splitting patterns are diagnostic .
  • HPLC with UV detection : Monitors polar byproducts (C18 columns, acetonitrile/water mobile phase). Stability tests under inert atmospheres (N₂/Ar) and low temperatures (−20°C) are critical to prevent oxidation.

Q. What safety protocols are essential for handling 1-(2,5-Dichlorothiophen-3-yl)ethane-1-thiol?

Methodological Answer:

  • Ventilation : Use fume hoods due to thiols' strong odor and potential toxicity.
  • Personal Protective Equipment (PPE) : Nitrile gloves, goggles, and lab coats.
  • Storage : In amber vials under inert gas to prevent oxidation.
  • Waste Disposal : Neutralize with oxidizing agents (e.g., NaOCl) before disposal, following institutional guidelines.

Advanced Research Questions

Q. How do solvent polarity and hydrogen bonding influence the compound's spectroscopic properties?

Methodological Answer: Solvent effects can be systematically studied using UV-Vis, fluorescence, and FTIR spectroscopy in solvents of varying polarity (e.g., hexane, ethanol, DMSO). For example, hydrogen bonding with protic solvents may redshift UV absorption bands or alter fluorescence quantum yields. Computational methods (DFT/TD-DFT) can model solvent interactions, as demonstrated for structurally related dichlorothiophene derivatives . Experimental data should be cross-validated with computational predictions to resolve discrepancies.

Q. What challenges arise in crystallizing this compound for X-ray diffraction studies?

Methodological Answer:

  • Crystal Growth : Slow evaporation from mixed solvents (e.g., CH₂Cl₂/hexane) is recommended. The dichlorothiophene moiety may induce π-π stacking, but thiol groups can hinder crystallization due to disulfide formation.
  • Data Collection : Use low-temperature (100 K) settings to minimize radiation damage.
  • Refinement : SHELXL (via Olex2 interface) is optimal for handling disorder in chlorine substituents and thiol protons. Recent SHELX updates improve handling of twinned data and anisotropic displacement parameters .

Q. How can contradictions in reported spectral data for this compound be resolved?

Methodological Answer:

  • Multi-Technique Validation : Combine NMR (COSY, HSQC), high-resolution MS, and IR to cross-verify peaks.
  • Batch Consistency : Ensure synthetic reproducibility by characterizing multiple batches.
  • Data Sharing : Reference open-access databases (e.g., PubChem, ECHA) to compare with published spectra. Contradictions may arise from solvent artifacts or impurity profiles, necessitating rigorous purification protocols .

Q. What computational approaches are suitable for predicting the reactivity of this thiol in nucleophilic reactions?

Methodological Answer:

  • DFT Calculations : Use Gaussian or ORCA to model frontier molecular orbitals (HOMO/LUMO) and predict nucleophilic sites.
  • Molecular Dynamics (MD) : Simulate reaction pathways in explicit solvents (e.g., water, DMF) to assess kinetic barriers.
  • Docking Studies : Explore interactions with biological targets (e.g., enzymes) if applicable. Validation against experimental kinetic data (e.g., reaction rates with alkyl halides) is critical .

Data Contradiction Analysis

Q. How should researchers address discrepancies between experimental and computational results for this compound?

Methodological Answer:

  • Parameter Adjustment : Re-optimize computational basis sets (e.g., B3LYP/6-311++G**) to better match experimental geometries.
  • Solvent Models : Use implicit (e.g., PCM) or explicit solvent models in simulations.
  • Error Analysis : Quantify experimental uncertainties (e.g., ±0.1 ppm in NMR) and compare with computational tolerances. Collaborative frameworks, such as the European Open Science Cloud, enable data sharing for reproducibility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.